Cas no 898776-95-9 ([4-(pyrrolidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone)

• Product Name: [4-(pyrrolidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone
• CAS No: 898776-95-9
• MF: C₁₈H₁₆F₃NO
• MW: 319.320955276489
• MDL: MFCD03841542
• CID: 1946841
• PubChem ID: 24724373
• Update Time: 2025-10-10

[4-(pyrrolidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 4'-PYRROLIDINOMETHYL-3,4,5-TRIFLUOROBENZOPHENONE
• [4-(pyrrolidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone
• LogP
• 4'-PYRROLIDIN-1-YLMETHYL-3,4,5-TRIFLUOROBENZOPHENONE
• 898776-95-9
• MFCD03841542
• {4-[(Pyrrolidin-1-yl)methyl]phenyl}(3,4,5-trifluorophenyl)methanone
• DTXSID50642772
• AKOS016019859

• MDL： MFCD03841542
• Inchi： 1S/C18H16F3NO/c19-15-9-14(10-16(20)17(15)21)18(23)13-5-3-12(4-6-13)11-22-7-1-2-8-22/h3-6,9-10H,1-2,7-8,11H2
• InChI Key： BKXMGIRCUCLVOK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(C1C=CC(=CC=1)CN1CCCC1)=O)F)F

Computed Properties

• Exact Mass: 319.11800
• Monoisotopic Mass: 319.11839862Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.86860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on [4-(pyrrolidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone

Chemical Compound CAS No 898776-95-9: A Comprehensive Overview

The chemical compound with CAS No 898776-95-9, commonly referred to as [4-(pyrrolidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone, is a highly specialized organic molecule with significant applications in modern chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug development and materials science.

CAS No 898776-95-9 represents a molecule that combines a pyrrolidine moiety with a trifluorophenyl group, connected via a methanone linkage. The structure of this compound is characterized by the presence of a pyrrolidin-1-ylmethyl group attached to a phenyl ring, which is further linked to a trifluorophenyl group through a ketone functional group. This combination of functional groups imparts the molecule with unique electronic and steric properties, making it an interesting candidate for various chemical reactions and applications.

Recent studies have highlighted the potential of [4-(pyrrolidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone in the field of medicinal chemistry. Researchers have explored its role as a building block for the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The trifluorophenyl group is known for its ability to enhance the pharmacokinetic properties of molecules, such as improving solubility and bioavailability.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in materials science. The combination of electron-withdrawing trifluorophenyl groups and electron-donating pyrrolidine moieties creates a molecule with interesting electronic properties, which could be exploited in the development of advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, facilitating its exploration in these emerging fields.

The synthesis of [4-(pyrrolidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative followed by coupling reactions to introduce the trifluorophenyl group. Researchers have optimized these reaction conditions to achieve high yields and selectivity, ensuring that the compound can be produced on a larger scale for various applications.

One of the most promising areas of research involving CAS No 898776-95-9 is its role in drug discovery. The molecule's unique structure allows for extensive functionalization, enabling chemists to explore its potential as a scaffold for novel drug candidates. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several disease-related enzymes, making it a valuable tool in the development of new therapeutic agents.

Furthermore, the environmental impact and sustainability aspects of this compound have also been considered in recent research. Scientists are exploring green chemistry approaches to synthesize [4-(pyrrolidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone using renewable resources and energy-efficient methods. These efforts aim to reduce the ecological footprint associated with its production while maintaining its high-quality standards.

In conclusion, CAS No 898776-95-9 stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for advancing research in medicinal chemistry, materials science, and sustainable synthesis methods. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.